3-{(3R*,4S*)-4-(4-methylpiperazin-1-yl)-1-[3-(4-methyl-1,3-thiazol-5-yl)propanoyl]piperidin-3-yl}propan-1-ol

• IUPAC Name: 1-[(3R,4S)-3-(3-hydroxypropyl)-4-(4-methylpiperazin-1-yl)piperidin-1-yl]-3-(4-methyl-1,3-thiazol-5-yl)propan-1-one
• InChI: InChI=1S/C20H34N4O2S/c1-16-19(27-15-21-16)5-6-20(26)24-8-7-18(17(14-24)4-3-13-25)23-11-9-22(2)10-12-23/h15,17-18,25H,3-14H2,1-2H3/t17-,18+/m1/s1
• InChI Key: OZUCCBYWGPSUEX-MSOLQXFVSA-N
• Canonical SMILES: CC1=C(SC=N1)CCC(=O)N2CCC(C(C2)CCCO)N3CCN(CC3)C
• Isomeric SMILES: CC1=C(SC=N1)CCC(=O)N2CC[C@@H]([C@@H](C2)CCCO)N3CCN(CC3)C
• Molecular Formula: C20H34N4O2S
• Molecular Weight: 394.6 g/mol

Description

Synthesis Analysis

Synthesis of related compounds often involves multi-step reactions, including the formation of piperazine or piperidine derivatives through reactions with aromatic aldehydes or isothiocyanates, followed by cyclization, reductive amination, or coupling reactions. For instance, compounds with antimicrobial and anti-proliferative activities have been synthesized through reactions involving thiosemicarbazones and N-(adamantan-1-yl)carbothioamides (Al-Mutairi et al., 2019).

Molecular Structure Analysis

Structural characterization and analysis are crucial for understanding the bioactivity of compounds. Techniques such as X-ray crystallography, NMR, and molecular docking studies are commonly employed. For example, the structural analysis of analgesic isothiazolopyridines and their binding mechanisms to receptors have been elucidated using X-ray analysis (Karczmarzyk & Malinka, 2008).